5-Bromo-2-fluorophenylacetic acid
Cat. No. B1273536
M. Wt: 233.03 g/mol
InChI Key: WSWMCZBGQYAYIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([F:12])[c:6]([CH2:8][C:9](=[O:10])[OH:11])[cH:7]1.[CH3:18][OH:19].[S:13](=[O:14])(=[O:15])([OH:16])[OH:17]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([F:12])[c:6]([CH2:8][C:9]([O:10][CH3:18])=[O:11])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)Cc1cc(Br)ccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)Cc1cc(Br)ccc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
